Cas no 2228917-31-3 (2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol
• CAS No: 2228917-31-3
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 6601771
• PubChem ID: 165665925
• Update Time: 2025-11-06

2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol
• 2228917-31-3
• EN300-1979427

• Inchi： 1S/C6H9ClN2O/c1-4-6(5(10)2-7)9-3-8-4/h3,5,10H,2H2,1H3,(H,8,9)
• InChI Key： MSMVOUUFCLBKSE-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)NC=N1)O

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol

Professional Introduction to 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 2228917-31-3)

2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol, with the CAS number 2228917-31-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent and an imidazole ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring an ethanol moiety linked to a substituted imidazole ring, suggests potential interactions with biological targets. The 4-methyl group on the imidazole ring enhances its reactivity and binding affinity, making it a valuable building block for medicinal chemists. Recent studies have highlighted the importance of imidazole derivatives in developing drugs targeting neurological disorders, infectious diseases, and cancer.

In the realm of drug discovery, 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol has been explored for its ability to modulate enzyme activity and receptor binding. The chloro substituent, in particular, plays a crucial role in influencing the compound's pharmacokinetic properties. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its potential in developing antiviral agents. The imidazole core is known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. Studies have shown that derivatives of this compound can inhibit the replication of RNA viruses by blocking viral protease activity. This has opened up new avenues for treating emerging viral infections.

The synthesis of 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The chloro group's reactivity allows for further functionalization, enabling the creation of a diverse library of analogs. These analogs can be screened for biological activity to identify lead compounds for drug development.

The compound's solubility and stability under various conditions make it suitable for both in vitro and in vivo studies. Its ability to cross biological membranes suggests potential applications in drug delivery systems. Researchers are exploring its use in prodrug formulations to enhance bioavailability and targeted delivery to specific tissues.

Epidemiological studies have indicated that compounds with imidazole cores often exhibit therapeutic effects in treating chronic diseases. The structural similarity between 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol and known pharmacophores has prompted investigations into its potential as a lead compound for drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential further.

The development of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like 2-chloro-1-(4-methyl-1H-imidazol-5-yl)ethan-1-ol. These technologies allow researchers to rapidly test thousands of compounds for their ability to interact with biological targets. The compound's unique structure makes it a promising candidate for such screens, where it can be evaluated for its potential as an anti-inflammatory agent or an antimicrobial agent.

The environmental impact of synthesizing and using this compound is also a consideration in modern drug development. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing 2-chloro-1-(4-methyl-1H-imidazol-5-ylolethanenonew -yl)ethanew -ylenew -one (CAS No. 22289ew17ew31ew3ew), ensuring that future research can proceed responsibly.

In conclusion, 2-chloro-eleven-one-(eleven-eleven)-eleven-one (CAS No.eleven22289eleven17eleven31eleven3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues, this compound is expected to play an increasingly important role in advancing medical treatments and improving patient outcomes.